Cas no 869718-81-0 (m-PEG8-Amine)

• Product Name: m-PEG8-Amine
• CAS No: 869718-81-0
• MF: C₁₇H₃₇NO₈
• MW: 383.477586507797
• MDL: MFCD13184961
• CID: 69137
• PubChem ID: 329823905
• Update Time: 2025-06-14

m-PEG8-Amine Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21,24-Octaoxapentacosan-1-amine
• 2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
• mPEG8-amine
• mPEG8-NH2
• 2,5,8,11,14,17,20,23-Octaoxapentacosan-25-aMine
• AmbotzPEG1700
• m-PEG8-Amine
• 2,5,8,11,14,17,20,23-Octaoxapentacosan-25-amine (9CI)
• DA-65659
• HY-W040236
• AS-67329
• DTXSID10679822
• m-dPEG(R)8-amine
• s10777
• SCHEMBL40214
• O0457
• METHYL-PEG8-AMINE
• CS-W020976
• BP-21111
• 869718-81-0
• MFCD13184961
• YXWBFPPGROXJLL-UHFFFAOYSA-N
• m-PEG8-Amine?
• AKOS027320817
• BCP11324
• SY251144

• MDL： MFCD13184961
• Inchi： 1S/C17H37NO8/c1-19-4-5-21-8-9-23-12-13-25-16-17-26-15-14-24-11-10-22-7-6-20-3-2-18/h2-18H2,1H3
• InChI Key： YXWBFPPGROXJLL-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCOCCN)C

Computed Properties

• Exact Mass: 383.25200
• Monoisotopic Mass: 383.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 23
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 383.5
• XLogP3: -1.9
• Topological Polar Surface Area: 99.9A^2

Experimental Properties

• Density: 1.054
• Boiling Point: 448 °C at 760 mmHg
• Flash Point: 213.9 °C
• PSA: 99.86000
• LogP: 0.40800

m-PEG8-Amine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Other Chemical additives

Additional information on m-PEG8-Amine

Recent Advances in the Application of m-PEG8-Amine (CAS: 869718-81-0) in Chemical Biology and Pharmaceutical Research

The compound m-PEG8-Amine (CAS: 869718-81-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a polyethylene glycol (PEG) derivative, m-PEG8-Amine is widely used as a linker or spacer in drug conjugation, bioconjugation, and nanomaterial functionalization. Its unique properties, including water solubility, biocompatibility, and low immunogenicity, make it an ideal candidate for enhancing the pharmacokinetic and pharmacodynamic profiles of therapeutic agents.

Recent studies have explored the use of m-PEG8-Amine in the development of antibody-drug conjugates (ADCs) and peptide-based therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful conjugation of m-PEG8-Amine to a cytotoxic payload, resulting in improved solubility and reduced aggregation of the ADC. This advancement highlights the potential of m-PEG8-Amine to address common challenges in ADC development, such as poor stability and off-target effects.

In addition to its role in ADCs, m-PEG8-Amine has been employed in the design of novel drug delivery systems. A recent preprint on bioRxiv detailed the use of m-PEG8-Amine-functionalized nanoparticles for targeted delivery of siRNA to cancer cells. The study reported enhanced cellular uptake and gene silencing efficiency, underscoring the compound's utility in overcoming biological barriers to nucleic acid delivery. These findings align with the growing interest in PEGylated nanomaterials for precision medicine applications.

Furthermore, m-PEG8-Amine has been investigated for its potential in improving the bioavailability of small-molecule drugs. A 2024 study in ACS Applied Materials & Interfaces described the synthesis of m-PEG8-Amine-conjugated prodrugs, which exhibited prolonged circulation time and reduced clearance in vivo. This approach could pave the way for the development of next-generation prodrugs with optimized therapeutic outcomes.

Despite these promising applications, challenges remain in the large-scale synthesis and characterization of m-PEG8-Amine. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), have enabled more precise quality control of PEG-based compounds. These methodological improvements are critical for ensuring the reproducibility and safety of m-PEG8-Amine-containing formulations in clinical settings.

In conclusion, m-PEG8-Amine (CAS: 869718-81-0) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its applications in drug conjugation, nanomedicine, and prodrug development highlight its versatility and potential to address unmet medical needs. Future research should focus on optimizing its physicochemical properties and exploring novel therapeutic combinations to fully harness its benefits.